Cas no 68181-18-0 (1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione)

1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione structure
68181-18-0 structure
Product Name:1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione
CAS No:68181-18-0
MF:C7H9NO4S
MW:203.215660810471
CID:2798745
PubChem ID:71367492
Update Time:2025-04-21

1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 68181-18-0
    • 1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione
    • SCHEMBL18540883
    • DTXSID40790610
    • Inchi: 1S/C7H9NO4S/c1-4(13)7(11)12-8-5(9)2-3-6(8)10/h4,13H,2-3H2,1H3
    • InChI Key: HGCBPBZRTKWGLY-UHFFFAOYSA-N
    • SMILES: SC(C)C(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 203.02522894Da
  • Monoisotopic Mass: 203.02522894Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 64.7Ų
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